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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875 Get Quote

Technical Support Center: Prisma VLC Dycal
and Composite Adaptation
This technical support center provides researchers, scientists, and drug development

professionals with guidance on utilizing Prisma VLC Dycal as a liner under composite

restorations, specifically addressing the challenges posed by composite polymerization

shrinkage.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
Q1: What is the primary function of Prisma VLC Dycal?

Prisma VLC Dycal is a visible light-cured calcium hydroxide base/liner. Its main purpose is to

serve as a protective barrier for the dental pulp in deep cavity preparations, shielding it from

potential chemical and thermal irritation from restorative materials. It is used for both direct and

indirect pulp capping.

Q2: How does polymerization shrinkage of dental composites affect the underlying Prisma
VLC Dycal?

Polymerization shrinkage is the volumetric reduction that occurs when a composite resin is

cured. This shrinkage can create stress at the interface between the composite and the
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underlying liner. If the stress is significant, it can lead to the formation of microgaps,

compromising the seal and potentially causing post-operative sensitivity or restoration failure.

Q3: My SEM/micro-CT analysis shows a gap between the Prisma VLC Dycal and the

overlying composite. What could be the cause?

Several factors can contribute to gap formation at the Dycal-composite interface:

High Polymerization Shrinkage of Composite: Composites with higher volumetric shrinkage

will exert greater stress on the underlying liner, increasing the likelihood of debonding.

Inadequate Curing of Dycal: If Prisma VLC Dycal is not adequately light-cured, its

mechanical properties will be compromised, making it more susceptible to the stresses of

composite shrinkage.

Contamination of the Dycal Surface: Any contamination of the cured Dycal surface (e.g., with

saliva, blood, or oil from air lines) before the application of the bonding agent and composite

can interfere with adhesion.

Improper Application of Bonding Agent: The bonding agent must be applied according to the

manufacturer's instructions to ensure a strong bond between the Dycal and the composite.

Q4: Can the type of composite I use influence the adaptation to Prisma VLC Dycal?

Yes, the choice of composite can significantly impact the adaptation. Composites with lower

polymerization shrinkage, such as some bulk-fill or silorane-based composites, are expected to

generate less stress and may result in better adaptation to the Dycal liner. However, direct

comparative studies are limited.

Q5: What are the best practices for applying Prisma VLC Dycal to minimize the risk of poor

adaptation?

Ensure a Clean and Dry Cavity: The dentin surface should be clean and dry before applying

Dycal.

Apply a Thin, Uniform Layer: Apply a thin, even layer of Prisma VLC Dycal only to the deep

areas of the cavity preparation. Avoid placing it on the cavosurface margins.
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Adequate Light Curing: Light cure the Dycal according to the manufacturer's specified time

and intensity.

Follow Composite and Adhesive Manufacturer's Instructions: Meticulously follow the

instructions for the specific adhesive system and composite resin you are using.

Q6: I am observing cohesive failure within the Dycal layer in my experiments. What does this

indicate?

Cohesive failure within the Dycal suggests that the bond strength of the adhesive to both the

Dycal and the overlying composite is greater than the internal strength of the Dycal itself. This

is not necessarily a negative outcome, as it indicates good adhesion at the interfaces.

However, if it occurs under minimal stress, it might point to incomplete curing of the Dycal.

Experimental Protocols
Protocol 1: Evaluation of Interfacial Adaptation using
Scanning Electron Microscopy (SEM)
Objective: To qualitatively and quantitatively assess the presence and size of microgaps at the

Prisma VLC Dycal-composite interface.

Methodology:

Sample Preparation:

Prepare standardized Class V cavities in extracted human or bovine teeth.

Apply a thin layer of Prisma VLC Dycal to the axial wall of the cavity and light-cure

according to the manufacturer's instructions.

Apply a dental adhesive system as per the manufacturer's protocol.

Place the composite resin in increments (or bulk-fill, depending on the material) and light-

cure each increment.

Store the restored teeth in distilled water at 37°C for 24 hours.
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Sectioning:

Embed the teeth in epoxy resin.

Section the teeth longitudinally through the center of the restoration using a slow-speed

diamond saw under water cooling.

Finishing and Polishing:

Polish the sectioned surfaces with a series of silicon carbide papers of decreasing grit

size, followed by diamond pastes to achieve a mirror-like finish.

SEM Analysis:

Sputter-coat the polished specimens with a conductive material (e.g., gold-palladium).

Examine the Dycal-composite interface under a scanning electron microscope at various

magnifications.

Capture images of representative areas of the interface.

Use image analysis software to measure the width and length of any observed gaps.

Protocol 2: Non-destructive 3D Evaluation of Adaptation
using Micro-Computed Tomography (Micro-CT)
Objective: To non-destructively visualize and quantify the volume of interfacial gaps between

Prisma VLC Dycal and the composite restoration.

Methodology:

Sample Preparation:

Follow the same sample preparation steps as in Protocol 1 (steps 1a-1e).

Micro-CT Scanning:

Mount the restored tooth on the micro-CT scanner's stage.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1167875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1167875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perform a 360-degree scan of the tooth at a high resolution.

Image Reconstruction and Analysis:

Reconstruct the scanned images into a 3D volume using the micro-CT software.

Virtually slice through the reconstructed volume to examine the Dycal-composite interface

from multiple angles.

Use the software's analysis tools to segment and quantify the volume of any voids or gaps

at the interface.

Calculate the percentage of the total interface area that exhibits a gap.

Data Presentation
Due to the lack of direct comparative studies in the initial literature search, a quantitative data

table comparing the adaptation of Prisma VLC Dycal under high vs. low shrinkage composites

cannot be provided at this time. Researchers are encouraged to use the experimental protocols

above to generate such data. The table below is a template for how such data could be

presented.

Composite Type
Mean
Polymerization
Shrinkage (%)

Mean Gap Width at
Dycal Interface
(μm) ± SD (SEM)

Mean Gap Volume
at Dycal Interface
(mm³) ± SD (Micro-
CT)

High-Shrinkage

Composite A
[Value] [Value] [Value]

Low-Shrinkage

Composite B
[Value] [Value] [Value]

Bulk-Fill Composite C [Value] [Value] [Value]
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Caption: Experimental workflow for evaluating Dycal-composite adaptation.
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Caption: Factors leading to poor Dycal-composite adaptation.

To cite this document: BenchChem. [Effect of polymerization shrinkage of composites on
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composites-on-prisma-vlc-dycal-adaptation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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